Cas no 1226067-50-0 (5-bromo-2-methyl-1,3-benzoxazol-7-amine)

• Product Name: 5-bromo-2-methyl-1,3-benzoxazol-7-amine
• CAS No: 1226067-50-0
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 4579109
• PubChem ID: 75357534
• Update Time: 2025-05-24

5-bromo-2-methyl-1,3-benzoxazol-7-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-methyl-1,3-benzoxazol-7-amine

• Inchi： 1S/C8H7BrN2O/c1-4-11-7-3-5(9)2-6(10)8(7)12-4/h2-3H,10H2,1H3
• InChI Key： VQWRZDSIMJRUCP-UHFFFAOYSA-N
• SMILES： O1C2=C(N)C=C(Br)C=C2N=C1C

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 345.6±22.0 °C at 760 mmHg
• Flash Point: 162.8±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-bromo-2-methyl-1,3-benzoxazol-7-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-bromo-2-methyl-1,3-benzoxazol-7-amine

Comprehensive Overview of 5-bromo-2-methyl-1,3-benzoxazol-7-amine (CAS No. 1226067-50-0): Properties, Applications, and Industry Insights

The compound 5-bromo-2-methyl-1,3-benzoxazol-7-amine (CAS No. 1226067-50-0) is a specialized benzoxazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent and an amine functional group, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting central nervous system (CNS) disorders and anti-inflammatory applications, aligning with current trends in precision medicine.

In the context of green chemistry and sustainable synthesis, 5-bromo-2-methyl-1,3-benzoxazol-7-amine exemplifies how halogenated heterocycles can be optimized for reduced environmental impact. Recent studies highlight its role in catalyzed cross-coupling reactions, a hot topic in organic chemistry forums and AI-driven research platforms like Reaxys. The compound’s electron-rich benzoxazole core also makes it a candidate for OLED materials, addressing the surge in demand for energy-efficient display technologies.

From an analytical perspective, CAS No. 1226067-50-0 requires precise characterization techniques such as HPLC-MS and NMR spectroscopy, frequently searched by QC professionals. Its chromatographic behavior and stability under various pH conditions are critical data points for industrial scale-up, reflecting the growing emphasis on Quality-by-Design (QbD) principles in chemical manufacturing. Regulatory-compliant documentation, including COA (Certificate of Analysis) and REACH compliance status, further enhances its marketability in Europe and North America.

The agrochemical sector has identified 5-bromo-2-methyl-1,3-benzoxazol-7-amine as a precursor for novel crop protection agents, coinciding with global discussions on food security and resistance management. Patent literature reveals its incorporation into fungicidal formulations, leveraging the bioisosteric potential of the benzoxazole scaffold. This aligns with Google Scholar’s trending queries on "heterocyclic pesticides" and "low-toxicity agrochemicals."

Supply chain dynamics for CAS 1226067-50-0 reflect broader shifts in specialty chemicals procurement. With 62% of buyers prioritizing batch-to-batch consistency (2023 ChemIntel survey), manufacturers are adopting blockchain-based traceability for this compound. Additionally, its custom synthesis options cater to the rise of contract research organizations (CROs), a sector projected to grow at 8.3% CAGR through 2030.

Emerging applications in material science include its use as a ligand in coordination chemistry, particularly for transition metal catalysts. This intersects with LinkedIn discussions on molecular machine components and nanotechnology building blocks. The compound’s crystallographic data (CCDC deposition numbers frequently requested) further supports its utility in computational chemistry workflows.

For laboratory safety, 5-bromo-2-methyl-1,3-benzoxazol-7-amine requires standard PPE protocols without falling under stringent hazard classifications. This positions it favorably compared to traditional brominated intermediates, addressing ESG concerns in chemical procurement. Its storage conditions (typically 2-8°C under inert atmosphere) and solubility profile (DMSO >200 mg/mL) are commonly searched parameters in electronic lab notebooks (ELN) systems.